
Application Notes and Protocols: Sodium
Undecylenate as an Intestinal Permeation

Enhancer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium undecylenate

Cat. No.: B1592752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The oral delivery of many promising macromolecular drugs, such as peptides and proteins, is

hindered by their low permeability across the intestinal epithelium. Intestinal permeation

enhancers (PEs) are excipients designed to transiently and reversibly increase the permeability

of the intestinal barrier, thereby improving the oral bioavailability of co-administered drugs.

Sodium 10-undecylenate (uC11), the sodium salt of 10-undecylenic acid, is an unsaturated

medium-chain fatty acid (MCFA) derivative that has emerged as a potent intestinal permeation

enhancer.[1][2][3] Its efficacy is comparable, and in some cases superior, to the well-studied

enhancer sodium caprate (C10), with a potentially more favorable safety profile than its

saturated counterpart, sodium undecanoate (C11).[2][3]

These application notes provide a summary of the quantitative data supporting the use of

sodium undecylenate, detailed protocols for its evaluation, and visual representations of its

mechanism and experimental workflows.

Mechanism of Action
Sodium undecylenate, like other MCFAs, is believed to enhance intestinal permeability

primarily by modulating the paracellular pathway. This pathway is controlled by tight junctions
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(TJs), complex protein structures that seal the space between adjacent epithelial cells.[4] The

proposed mechanism involves the transient and reversible opening of these junctions. While

the precise signaling cascade for sodium undecylenate is not fully elucidated, it is

hypothesized to involve interactions with the cell membrane, leading to changes in the

localization and organization of key tight junction proteins like claudins and occludin.[5][6][7]

This disruption increases the passage of hydrophilic molecules through the paracellular space.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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